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molecular formula C9H6F3N B1586456 4-Methyl-2-(trifluoromethyl)benzonitrile CAS No. 261952-05-0

4-Methyl-2-(trifluoromethyl)benzonitrile

Cat. No. B1586456
CAS RN: 261952-05-0
M. Wt: 185.15 g/mol
InChI Key: WCZWEODOIUKVHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09163021B2

Procedure details

Lithium diisopropylamide (13.8 mL, 24.8 mmol, 1.8M in THF) was added to 4-methyl-2-(trifluoromethyl)benzonitrile (2.30 g, 12.4 mmol) in THF (20 mL) at −78° C. and stirred for 5 minutes at −78° C. Excess solid carbon dioxide was added then the mixture was stirred at room temperature for 17 hours. Saturated aqueous ammonium chloride (10.5 mL) and EtOAc (20 mL) was added and the aqueous layer was acidified with 1M HCl. The mixture was extracted with EtOAc (3×15 mL) and the combined organic phases were dried over sodium sulphate and evaporated in vacuo to afford the title compound as a brown oil (88%, 2.52 g).
Name
Lithium diisopropylamide
Quantity
13.8 mL
Type
reactant
Reaction Step One
Name
4-methyl-2-(trifluoromethyl)benzonitrile
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
10.5 mL
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound
Yield
88%

Identifiers

REACTION_CXSMILES
C([N-]C(C)C)(C)C.[Li+].[CH3:9][C:10]1[CH:17]=[CH:16][C:13]([C:14]#[N:15])=[C:12]([C:18]([F:21])([F:20])[F:19])[CH:11]=1.[C:22](=[O:24])=[O:23].[Cl-].[NH4+].Cl>C1COCC1.CCOC(C)=O>[C:14]([C:13]1[CH:16]=[CH:17][C:10]([CH2:9][C:22]([OH:24])=[O:23])=[CH:11][C:12]=1[C:18]([F:19])([F:20])[F:21])#[N:15] |f:0.1,4.5|

Inputs

Step One
Name
Lithium diisopropylamide
Quantity
13.8 mL
Type
reactant
Smiles
C(C)(C)[N-]C(C)C.[Li+]
Name
4-methyl-2-(trifluoromethyl)benzonitrile
Quantity
2.3 g
Type
reactant
Smiles
CC1=CC(=C(C#N)C=C1)C(F)(F)F
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O
Step Three
Name
ammonium chloride
Quantity
10.5 mL
Type
reactant
Smiles
[Cl-].[NH4+]
Name
EtOAc
Quantity
20 mL
Type
solvent
Smiles
CCOC(=O)C
Step Four
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
stirred for 5 minutes at −78° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 17 hours
Duration
17 h
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with EtOAc (3×15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic phases were dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C(#N)C1=C(C=C(C=C1)CC(=O)O)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 2.52 g
YIELD: PERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.